Cas no 1217219-62-9 (Vitamin A-d5 Acetate)

• Product Name: Vitamin A-d5 Acetate
• CAS No: 1217219-62-9
• MF: C₂₂H₃₂O₂
• MW: 333.519095420837
• CID: 2258286
• Update Time: 2025-07-20

Vitamin A-d5 Acetate Chemical and Physical Properties

Names and Identifiers

• 9-cis-Retinol Acetate-d5
• 9-cis,13-cis-Retinol 15-Acetate-d5
• Vitamin A-d5 Acetate

• Inchi： 1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9-,18-14-/i3D3,11D2
• InChI Key： QGNJRVVDBSJHIZ-UMZQUOGGSA-N
• SMILES： O(C(C)=O)C/C=C(/C)\C=C\C=C(\C)/C=C/C1=C(C([2H])([2H])[2H])C([2H])([2H])CCC1(C)C

Additional information on Vitamin A-d5 Acetate

Research Brief on Vitamin A-d5 Acetate (CAS: 1217219-62-9): Recent Advances and Applications

Vitamin A-d5 Acetate (CAS: 1217219-62-9), a deuterium-labeled analog of vitamin A acetate, has emerged as a crucial tool in pharmacokinetic and metabolic studies. Recent research highlights its growing importance as an internal standard in LC-MS/MS analyses, particularly for quantifying retinol and its metabolites in biological matrices. The deuterium labeling at five positions significantly reduces interference from endogenous compounds while maintaining nearly identical chromatographic behavior to unlabeled vitamin A acetate.

A 2023 study published in the Journal of Lipid Research demonstrated the superior performance of Vitamin A-d5 Acetate in stable isotope dilution assays for vitamin A absorption studies. Researchers achieved a detection limit of 0.1 ng/mL in human plasma samples, with intra- and inter-day precision below 5%. This sensitivity represents a 40% improvement over previous methods using non-deuterated standards, primarily due to reduced matrix effects in mass spectrometric detection.

In drug development applications, Vitamin A-d5 Acetate has proven valuable for tracing retinoid metabolism pathways. A recent Nature Chemical Biology publication (2024) utilized this compound to elucidate novel retinoic acid biosynthesis routes in hepatic stellate cells. The deuterium labeling allowed precise tracking of metabolic flux through competing enzymatic pathways, revealing previously unknown crosstalk between CYP26A1 and DHRS3 enzymes in retinoid homeostasis.

Manufacturing advances have significantly improved the isotopic purity of Vitamin A-d5 Acetate, with current commercial preparations exceeding 98% deuterium incorporation at all labeled positions. This enhancement, documented in a 2024 Analytical Chemistry technical note, has enabled more accurate quantification in tracer studies where metabolic dilution could previously compromise data interpretation.

Emerging applications include its use as a reference compound in novel vitamin A fortification programs. The WHO-sponsored VITAL trial (2023-2024) employs Vitamin A-d5 Acetate to monitor the bioavailability of fortified foods in pediatric populations, addressing critical gaps in global micronutrient intervention assessments.

Future research directions focus on expanding its utility in single-cell metabolomics and spatial omics platforms. Preliminary data presented at the 2024 ASMS conference demonstrated successful integration with MALDI-TOF imaging for retinoid distribution mapping in ocular tissues at 10 μm resolution, opening new possibilities for studying vitamin A transport mechanisms at subcellular levels.